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Compound of Interest

Compound Name: CP-91149
CAS No.: 186392-40-5
Cat. No.: B1669576
Get Quote
Abstract

CP-91149 is a potent and selective inhibitor of glycogen phosphorylase (GP), the rate-limiting
enzyme in glycogenolysis.[1][2] It is a valuable tool for studying glucose metabolism and has
potential applications in the research of type 2 diabetes and certain cancers.[3][4] Proper
preparation of stock solutions is critical for obtaining accurate and reproducible experimental
results. These application notes provide detailed protocols for the preparation, storage, and
handling of CP-91149 solutions for laboratory use.

Physicochemical Properties of CP-91149

A summary of the key physicochemical properties of CP-91149 is presented below. This data is
essential for calculating the required mass of the compound to achieve a desired stock solution
concentration.
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Property Value Source
5-chloro-N-[(1S,2R)-3-
(dimethylamino)-2-hydroxy-3-

Formal Name 0Xx0-1- [5]
(phenylmethyl)propyl]-1H-
indole-2-carboxamide

CAS Number 186392-40-5 [5]

Molecular Formula C21H22CINsOs3 [5]

Molecular Weight 399.87 g/mol (or 399.9 g/mol) [51[6]

Appearance

Crystalline solid

[5]

Purity

298%

[5]

Solubility Data

The solubility of CP-91149 varies significantly across different solvents. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing high-concentration stock solutions. For in

vivo studies, specific co-solvent formulations are required.
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Solvent Solubility Notes
Use fresh, anhydrous DMSO
as moisture can reduce
solubility.[6] Sonication or

DMSO > 80 mg/mL (approx. 200 mM) i )
gentle heating may be required
to fully dissolve the compound.
[31[7]

DMF 25 mg/mL

Ethanol Insoluble [61[7]

Water Insoluble [6]

DMSO:PBS (pH 7.2) (1:4) 0.20 mg/mL Limited aqueous solubility.

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

> 2.5 mg/mL (6.25 mM)

A common formulation for in

Vivo experiments.[3]

10% DMSO, 90% Corn Oil

> 2.5 mg/mL (6.25 mM)

An alternative formulation for in

vivo administration.[3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CP-91149 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

CP-91149 powder

Calibrated analytical balance

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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o Pipettes and sterile, filtered pipette tips
e Vortex mixer

e Sonicator (optional, but recommended)
Procedure:

e Equilibrate Compound: Allow the vial of CP-91149 powder to reach room temperature before
opening to prevent condensation of moisture.

o Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required
mass of CP-91149.

o Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

o Mass (mg) = 0.010 mol/L x 0.001 L x 399.87 g/mol x 1000 mg/g = 3.9987 mg

o Weigh Compound: Carefully weigh out approximately 4.0 mg of CP-91149 powder and place
it into a sterile microcentrifuge tube or vial. Record the exact weight.

e Add Solvent: Based on the actual mass weighed, calculate the precise volume of DMSO
needed to achieve a 10 mM concentration.

o Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Desired Concentration (mmol/L)
o Example: For 4.0 mg, Volume (mL) =[4.0 mg / 399.87 g/mol ]/ 10 mmol/L = 1.00 mL

e Dissolve Compound: Add the calculated volume of DMSO to the tube containing the CP-
91149 powder.

e Mix Thoroughly: Cap the tube securely and vortex the solution until the compound is fully
dissolved. If particulates remain, sonicate the solution for 5-10 minutes.[3][7] Gentle warming
can also aid dissolution.

» Aliquot and Store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[3]
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Stock Solution Preparation

1. Weigh CP-91149
(e.g., 4.0 mg)

alculate Volume

2. Add Anhydrous DMSO
(e.g., 1.0 mL for 10 mM)

3. Vortex / Sonicate
Until Fully Dissolved

4. Aliquot into
Single-Use Tubes

Storage

Store Aliquots at

-20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a CP-91149 stock solution.

Protocol 2: Preparation of a Working Solution for
Cellular Assays

Stock solutions are typically diluted in cell culture medium to prepare working solutions for
treating cells.

Procedure:
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e Thaw Stock Solution: Thaw a single aliquot of the 10 mM CP-91149 DMSO stock solution at
room temperature.

e Calculate Dilution: Determine the volume of stock solution needed for your desired final
concentration. For example, to prepare 1 mL of a 10 uM working solution:

o (CL)(V1) = (C2)(V2)
o (10,000 uM)(V1) = (10 LM)(1000 pL)
o Vi=1pL

o Prepare Working Solution: Add 1 pL of the 10 mM stock solution to 999 uL of pre-warmed
cell culture medium.

e Mix and Use: Mix gently by pipetting or inverting. Add the working solution to your cell
cultures immediately. Note that the final DMSO concentration should be kept low (typically
<0.1%) to avoid solvent-induced cytotoxicity.

Storage and Stability

Proper storage is crucial to maintain the activity of CP-91149.

Form Storage Temperature Stability

Solid Powder -20°C > 3-4 years[5][7][8]

In Solvent (DMSO) -80°C Up to 6 months[3][9]
In Solvent (DMSO) -20°C Up to 1 month[2][3][9]

Important Handling Notes:

o Avoid Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to preserve
its integrity.[3]

o Hygroscopic Nature: Use fresh, anhydrous DMSO for preparing stock solutions, as absorbed
moisture can significantly decrease the solubility of CP-91149.[3][6]
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o Use Immediately: Prepared solutions for in vivo use, such as those containing PEG300 or
corn oil, should be used immediately for optimal results.[6]

Mechanism of Action: Inhibition of Glycogenolysis

CP-91149 acts as an allosteric inhibitor of glycogen phosphorylase (GP), the enzyme that
catalyzes the rate-limiting step of glycogenolysis—the breakdown of glycogen into glucose-1-
phosphate.[1][10] In the liver, this process is stimulated by hormones like glucagon.[11] By
inhibiting GP, CP-91149 prevents the release of glucose from hepatic glycogen stores, thereby
lowering blood glucose levels.[12][13] This makes it a key compound for studying metabolic
pathways and diseases like diabetes.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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